Cas no 1805740-10-6 (4-Ethoxy-3-(2-oxopropyl)mandelic acid)

• Product Name: 4-Ethoxy-3-(2-oxopropyl)mandelic acid
• CAS No: 1805740-10-6
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4941107
• Update Time: 2025-06-12

4-Ethoxy-3-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-(2-oxopropyl)mandelic acid

• Inchi： 1S/C13H16O5/c1-3-18-11-5-4-9(12(15)13(16)17)7-10(11)6-8(2)14/h4-5,7,12,15H,3,6H2,1-2H3,(H,16,17)
• InChI Key： AJMTVFCOKHJVEZ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=C(C(C(=O)O)O)C=C1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• XLogP3: 0.8
• Topological Polar Surface Area: 83.8

Additional information on 4-Ethoxy-3-(2-oxopropyl)mandelic acid

Comprehensive Analysis of 4-Ethoxy-3-(2-oxopropyl)mandelic acid (CAS No. 1805740-10-6): Properties, Applications, and Industry Trends

4-Ethoxy-3-(2-oxopropyl)mandelic acid (CAS No. 1805740-10-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This mandelic acid derivative combines an ethoxy group and a 2-oxopropyl moiety, offering distinct reactivity and functional versatility. As researchers explore novel chiral building blocks for drug development, compounds like 4-Ethoxy-3-(2-oxopropyl)mandelic acid are increasingly valuable for asymmetric synthesis and medicinal chemistry.

The compound's molecular structure features a mandelic acid core modified with strategic substituents that influence its physicochemical properties. With a molecular formula of C14H18O5, it exhibits moderate polarity, making it soluble in common organic solvents like ethanol, acetone, and dimethyl sulfoxide (DMSO). These characteristics position it as a promising intermediate for developing bioactive molecules, particularly in creating targeted therapeutics for metabolic disorders and inflammatory conditions—areas receiving significant research investment globally.

Recent studies highlight the growing demand for specialty chemicals like 4-Ethoxy-3-(2-oxopropyl)mandelic acid in green chemistry applications. The compound's potential as a biodegradable intermediate aligns with industry shifts toward sustainable manufacturing processes. Pharmaceutical companies are particularly interested in its stereochemical properties, which may enable more efficient synthesis of optically active drugs—a critical consideration as regulatory agencies emphasize chiral purity in drug approvals.

Analytical characterization of CAS 1805740-10-6 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm its structural integrity and purity, essential for research applications. The compound's stability profile suggests compatibility with various chemical transformations, including esterifications, amidations, and reductions—key reactions in pharmaceutical synthesis. Researchers are investigating its potential as a precursor for novel anti-inflammatory agents, leveraging its unique substitution pattern.

Market trends indicate rising interest in functionalized mandelic acid derivatives, driven by their utility in developing precision medicines. The global fine chemicals market, valued at over $100 billion, continues to seek innovative building blocks like 4-Ethoxy-3-(2-oxopropyl)mandelic acid. Its compatibility with continuous flow chemistry systems makes it particularly attractive for modern API manufacturing facilities adopting process intensification strategies. These developments respond to industry demands for faster, more sustainable drug production methods.

Quality control protocols for 1805740-10-6 emphasize rigorous testing for residual solvents and heavy metals, meeting pharmaceutical-grade standards. As regulatory requirements tighten worldwide, suppliers are implementing advanced purification techniques to ensure batch-to-batch consistency. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are critical considerations for research laboratories and production facilities handling sensitive intermediates.

Emerging applications of 4-Ethoxy-3-(2-oxopropyl)mandelic acid extend beyond pharmaceuticals. Materials science researchers are evaluating its potential as a monomer for functional polymers, particularly in creating pH-responsive materials for controlled drug delivery systems. The compound's aromatic and carbonyl functionalities offer opportunities for designing smart materials with tunable properties—an area gaining traction in biomedical engineering and nanotechnology.

Synthetic approaches to CAS 1805740-10-6 continue to evolve, with recent literature describing improved yields through catalytic asymmetric synthesis methods. These advancements address the growing need for cost-effective production of chiral intermediates. Process chemists are particularly focused on minimizing waste generation and energy consumption during synthesis, aligning with green chemistry principles that dominate current chemical manufacturing discourse.

The safety profile of 4-Ethoxy-3-(2-oxopropyl)mandelic acid remains an active research area. Preliminary toxicological studies suggest low acute toxicity, but proper handling procedures—including personal protective equipment (PPE) and adequate ventilation—are recommended during laboratory use. Material safety data sheets (MSDS) provide detailed guidance on handling, storage, and disposal, reflecting industry best practices for research chemicals management.

Future research directions for 1805740-10-6 include exploring its biological activity through high-throughput screening and structure-activity relationship (SAR) studies. Computational chemistry approaches are being employed to predict its interactions with various biological targets, potentially revealing new therapeutic applications. As artificial intelligence transforms drug discovery, compounds with well-characterized properties like this mandelic acid derivative become valuable data points for machine learning models predicting molecular behavior.

Supply chain considerations for 4-Ethoxy-3-(2-oxopropyl)mandelic acid reflect broader trends in the fine chemicals industry. Manufacturers are implementing dual sourcing strategies and inventory optimization to mitigate disruptions—lessons learned from recent global supply chain challenges. The compound's availability in both research quantities and bulk scales supports diverse user needs, from academic investigations to commercial production.

In conclusion, 4-Ethoxy-3-(2-oxopropyl)mandelic acid (CAS No. 1805740-10-6) represents an important addition to the toolbox of specialty chemical intermediates. Its unique structural features, combined with growing applications in pharmaceutical development and materials science, position it as a compound of significant interest across multiple research domains. As scientific understanding of its properties and potential continues to expand, this mandelic acid derivative will likely play an increasingly important role in advancing innovative chemical solutions for healthcare and technology challenges.